Cas no 2930-37-2 (2,4,6-Triphenylthiopyrylium Perchlorate)

• Product Name: 2,4,6-Triphenylthiopyrylium Perchlorate
• CAS No: 2930-37-2
• MF: C₂₃H₁₇ClO₄S
• MW: 424.896684408188
• CID: 1439760
• Update Time: 2025-07-19

2,4,6-Triphenylthiopyrylium Perchlorate Chemical and Physical Properties

Names and Identifiers

• Thiopyrylium, 2,4,6-triphenyl-, perchlorate
• 2,4,6-Triphenylthiopyrylium Perchlorate
• perchlorate de triphenyl-2,4,6 thiopyrylium

• Inchi： 1S/C23H17S.ClO4/c1-4-10-18(11-5-1)21-16-22(19-12-6-2-7-13-19)24-23(17-21)20-14-8-3-9-15-20;2-1(3,4)5/h1-17H;/q+1;-1
• InChI Key： GEPHFNYSFZNOCN-UHFFFAOYSA-N
• SMILES： [Cl+3]([O-])([O-])([O-])[O-].[S+]1C(C2C=CC=CC=2)=CC(C2C=CC=CC=2)=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 424.05371

Experimental Properties

• PSA: 74.27

Additional information on 2,4,6-Triphenylthiopyrylium Perchlorate

2,4,6-Triphenylthiopyrylium Perchlorate (CAS No. 2930-37-2): An Overview

2,4,6-Triphenylthiopyrylium Perchlorate (CAS No. 2930-37-2) is a compound that has garnered significant attention in the fields of organic chemistry and materials science due to its unique properties and potential applications. This compound is a member of the thiopyrylium family, which is known for its strong electron-withdrawing capabilities and high stability. The perchlorate salt form of this compound further enhances its solubility and reactivity in various solvents.

The molecular structure of 2,4,6-Triphenylthiopyrylium Perchlorate consists of a central thiopyrylium ring substituted with three phenyl groups at the 2, 4, and 6 positions. The perchlorate anion (ClO₄^-) balances the charge of the positively charged thiopyrylium cation. This molecular configuration imparts several desirable properties to the compound, including high thermal stability, excellent solubility in polar solvents, and strong electronic absorption in the visible region of the electromagnetic spectrum.

In recent years, 2,4,6-Triphenylthiopyrylium Perchlorate has been extensively studied for its potential applications in various fields. One of the most promising areas is in the development of organic electronic materials. Due to its strong electron-withdrawing nature and high stability, this compound can be used as a dopant or charge-transport material in organic semiconductors. Research has shown that 2,4,6-Triphenylthiopyrylium Perchlorate can significantly enhance the performance of organic photovoltaic devices by improving charge separation and transport efficiency.

Beyond electronics, 2,4,6-Triphenylthiopyrylium Perchlorate has also found applications in analytical chemistry and spectroscopy. Its strong electronic absorption properties make it an excellent chromophore for use in various spectroscopic techniques, such as UV-Vis spectroscopy and fluorescence spectroscopy. These applications are particularly useful in the analysis of complex mixtures and the detection of trace amounts of analytes.

In the field of medicinal chemistry, 2,4,6-Triphenylthiopyrylium Perchlorate has been explored for its potential as a bioactive molecule. Studies have shown that certain derivatives of thiopyrylium compounds exhibit antimicrobial and antiviral activities. While more research is needed to fully understand the mechanisms behind these activities, preliminary results suggest that 2,4,6-Triphenylthiopyrylium Perchlorate and its derivatives could be valuable leads for the development of new therapeutic agents.

The synthesis of 2,4,6-Triphenylthiopyrylium Perchlorate typically involves a multi-step process that includes the formation of a thiopyrylium ring followed by substitution with phenyl groups and final salt formation with perchloric acid. The detailed synthetic route can vary depending on the specific conditions and reagents used. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes for producing this compound on a larger scale.

In conclusion, 2,4,6-Triphenylthiopyrylium Perchlorate (CAS No. 2930-37-2) is a versatile compound with a wide range of potential applications in organic electronics, analytical chemistry, and medicinal chemistry. Its unique molecular structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and improve synthetic methods, the future prospects for this compound are promising.